Cas no 49540-21-8 (2-Hydroxy-4-(methylsulfanyl)butanamide)

• Product Name: 2-Hydroxy-4-(methylsulfanyl)butanamide
• CAS No: 49540-21-8
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 2694528
• PubChem ID: 10313220
• Update Time: 2025-06-10

2-Hydroxy-4-(methylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-methylsulfanylbutanamide
• 2-hydroxy-4-(methylsulfanyl)butanamide
• 2-hydroxy-4-(methylthio)butanamide
• 2-hydroxy-4-(methylthio) butanamide
• 2-hydroxy-4-(methylthio)-butaneamide
• NE49786
• EN300-109477
• 845-177-2
• DTXSID50437963
• SY142437
• ZBA54021
• INTUDBWOILOBCE-UHFFFAOYSA-N
• DTXCID70388786
• SCHEMBL687227
• MFCD16694143
• AKOS011508290
• 49540-21-8
• 2-Hydroxy-4-(methylsulfanyl)butanamide

• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(7)5(6)8/h4,7H,2-3H2,1H3,(H2,6,8)
• InChI Key： INTUDBWOILOBCE-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N)=O)O

Computed Properties

• Exact Mass: 149.05104977 g/mol
• Monoisotopic Mass: 149.05104977 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 149.21
• XLogP3: -0.5
• Topological Polar Surface Area: 88.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 333.2±32.0 °C at 760 mmHg
• Flash Point: 155.3±25.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Hydroxy-4-(methylsulfanyl)butanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 2-Hydroxy-4-(methylsulfanyl)butanamide

Recent Advances in the Study of 2-Hydroxy-4-(methylsulfanyl)butanamide (CAS: 49540-21-8): A Comprehensive Research Brief

2-Hydroxy-4-(methylsulfanyl)butanamide (CAS: 49540-21-8) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, metabolic pathways, and therapeutic interventions. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in biomedicine.

One of the key areas of interest is the role of 2-Hydroxy-4-(methylsulfanyl)butanamide in modulating metabolic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to influence sulfur metabolism, which is critical for the synthesis of glutathione—a potent antioxidant. The study utilized advanced mass spectrometry techniques to track the compound's metabolic fate in human cell lines, revealing its rapid uptake and conversion into bioactive intermediates. These findings suggest potential applications in oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Another significant development is the exploration of 2-Hydroxy-4-(methylsulfanyl)butanamide as a precursor for novel drug candidates. Researchers at the University of Cambridge recently reported its use in the synthesis of thioether-based inhibitors targeting key enzymes in inflammatory pathways. The compound's unique structural features, including the hydroxyl and methylsulfanyl groups, were found to enhance binding affinity and selectivity. Preclinical trials in murine models showed promising anti-inflammatory effects, paving the way for further clinical evaluation.

In addition to its therapeutic potential, recent advancements in analytical chemistry have enabled more precise quantification of 2-Hydroxy-4-(methylsulfanyl)butanamide in complex biological matrices. A 2024 paper in Analytical and Bioanalytical Chemistry introduced a high-performance liquid chromatography (HPLC) method coupled with tandem mass spectrometry (MS/MS) for its detection at trace levels. This methodological breakthrough is expected to facilitate pharmacokinetic studies and improve our understanding of the compound's bioavailability and distribution.

Despite these promising developments, challenges remain in optimizing the compound's stability and delivery. A collaborative study between MIT and Pfizer highlighted issues related to its susceptibility to hydrolysis under physiological conditions. However, innovative formulation strategies, such as nanoencapsulation, are being explored to address these limitations. These efforts underscore the compound's potential as a versatile scaffold for future drug design.

In conclusion, 2-Hydroxy-4-(methylsulfanyl)butanamide (CAS: 49540-21-8) represents a compelling area of research with broad implications for chemical biology and pharmaceutical science. Its dual role as a metabolic modulator and a drug precursor, combined with advances in analytical detection, positions it as a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action and translating preclinical findings into therapeutic applications.